Cas no 1803900-85-7 (6-Bromo-2-fluoro-1H-benzimidazole-4-carboxylic acid)

• Product Name: 6-Bromo-2-fluoro-1H-benzimidazole-4-carboxylic acid
• CAS No: 1803900-85-7
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• CID: 4823919
• Update Time: 2025-09-23

6-Bromo-2-fluoro-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C8H4BrFN2O2/c9-3-1-4(7(13)14)6-5(2-3)11-8(10)12-6/h1-2H,(H,11,12)(H,13,14)
• InChI Key： WUDQPSNSZVJSIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2=C(C=1)NC(=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 2.1
• Topological Polar Surface Area: 66